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ABU DHABI, UAE – Silal, a leading Abu Dhabi-based agri-tech company, is actively seeking

strategic partnerships with researchers, scientists, and technology developers to advance the

field of agricultural robotics. This initiative is a core component of Silal's mission to enhance

food production and security in the UAE through technological innovation. This document

provides detailed application notes and protocols for entities interested in collaborating with

Silal on groundbreaking agri-robotics research.

Silal's research and development efforts are centered at its "Innovation Oasis," a hub designed

to foster collaboration and accelerate the adoption of cutting-edge agricultural technologies.[1]

[2] The company has a strong interest in automation, artificial intelligence, and robotics to

address the unique challenges of desert agriculture.[3]

Areas of Research Interest
Silal is particularly interested in collaborative research in the following areas of agri-robotics:
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Research Area Key Objectives Relevant Technologies

Automated Crop Management

Develop robotic systems for

precision seeding, irrigation,

and pest control.

Autonomous tractors, smart

implements, drone-based

spraying systems.

Robotic Harvesting

Design and validate robotic

harvesters for various local

crops to improve efficiency and

reduce labor costs.

Machine vision, robotic arms,

sensor fusion.

High-Throughput Phenotyping

Utilize robotic platforms for

automated data collection and

analysis of plant traits to

accelerate breeding programs.

[4]

Ground-based rovers, UAVs

with multispectral and

hyperspectral sensors.[4]

AI-Powered Decision Support

Integrate AI and machine

learning with robotic data to

provide farmers with actionable

insights for crop management.

Predictive analytics, deep

learning, cloud computing.

Genomics and Robotics

Integration

Explore the intersection of

genomics and robotics to

develop crops optimized for

automated cultivation and

harvesting.[3]

CRISPR-Cas9, genomic

selection, robotic manipulation

of plant tissues.

Partnership Framework and Application Protocol
Silal engages in a variety of partnership models, including joint research projects, technology

licensing, and co-development of new solutions. The application process is designed to identify

and foster collaborations with the highest potential for impact.

Phase 1: Initial Engagement and Proposal Submission
The first step in partnering with Silal is to submit a preliminary research proposal. This proposal

should be concise and clearly outline the proposed project's objectives, methodology, and

expected outcomes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.youtube.com/watch?v=RjJfcoeFS5c
https://www.youtube.com/watch?v=RjJfcoeFS5c
https://www.cdti.es/sites/default/files/2024-03/partnersearch_silal.pdf
https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Initial Proposal Submission:

Prepare a 2-3 page concept note that includes:

Project Title: A clear and descriptive title for the proposed research.

Principal Investigator(s) and Institution(s): Names, affiliations, and contact information.

Abstract: A brief summary of the project (250 words max).

Introduction: Background on the research problem and its significance to agri-robotics and

Silal's objectives.

Research Objectives: A clear and concise list of what the project aims to achieve.

Methodology: An overview of the proposed research methods and technologies to be

used.

Expected Outcomes and Impact: A description of the anticipated results and their potential

benefits for the agricultural sector in the UAE.

Budget Estimate: A high-level estimate of the required funding.

Submit the concept note to:

Dr. Aftab Alam

Lead Scientist- AgriTech, Innovation Oasis

Email:--INVALID-LINK--

Phone: +971 2 6144 521

Mobile: +971 50493-8528[3]

Phase 2: Proposal Evaluation and Due Diligence
Upon receipt of the concept note, Silal's R&D team will conduct an initial review. Proposals that

align with Silal's strategic objectives will be invited to submit a full research proposal.
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Experimental Protocol for a Hypothetical Robotic Harvesting Trial:

For researchers interested in robotic harvesting, a detailed experimental protocol would be

required in the full proposal. The following is a sample protocol for a trial on harvesting

tomatoes in a controlled environment:

Plant Material and Growing Conditions:

Tomato variety: Solanum lycopersicum 'Moneymaker'.

Greenhouse conditions: 25°C day/18°C night, 60-70% relative humidity, 16-hour

photoperiod.

Plants are grown in a hydroponic system with nutrient solution refreshed weekly.

Robotic System:

Custom-built robotic arm with 6 degrees of freedom.

End-effector: Soft gripper with tactile sensors.

Vision system: Intel RealSense D435i depth camera.

Data Collection:

Harvesting success rate: Percentage of ripe tomatoes successfully harvested without

damage.

Time per harvest: Time taken from detection to placement in the collection bin.

Fruit quality assessment: Bruising and damage analysis using a 5-point scale.

Statistical Analysis:

Analysis of variance (ANOVA) to compare the performance of different gripper designs or

harvesting algorithms.

T-test to compare the robotic harvesting efficiency with manual harvesting.
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Visualizing the Partnership Pathway
The following diagrams illustrate the key workflows and relationships in the Silal partnership

process.

Applicant

Silal R&D

Researcher/
Scientist

Submit
Concept Note

Initiates Contact
Initial Review

Request Full
Proposal

Aligned

Rejection
Not Aligned

Due Diligence Partnership
Agreement

Approved Collaborative
Research

Project Kick-off

Click to download full resolution via product page

Caption: Workflow for initiating a research partnership with Silal.
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Caption: A typical experimental workflow for an agri-robotics research project.

Existing Collaborations: A Model for Success
Silal has established successful partnerships with global leaders in agriculture and technology.

These collaborations serve as a model for future partnerships and highlight Silal's commitment

to open innovation.

Bayer: A partnership focused on developing digital farming solutions tailored for desert

environments and conducting comprehensive vegetable seed trials.[1][2][5][6]

AeroFarms: A collaboration centered on knowledge and technology transfer of advanced

indoor vertical farming systems to improve crop yield and sustainability.[7]

Researchers and organizations interested in contributing to the future of agriculture are

encouraged to engage with Silal through the channels outlined in this document. By fostering a
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collaborative ecosystem, Silal aims to accelerate the development and deployment of agri-

robotics solutions that will enhance food security in the UAE and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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